Cas no 2228612-14-2 (3-amino-2-(2-fluoro-5-nitrophenyl)propanoic acid)

• Product Name: 3-amino-2-(2-fluoro-5-nitrophenyl)propanoic acid
• CAS No: 2228612-14-2
• MF: C₉H₉FN₂O₄
• MW: 228.177165746689
• CID: 5960158
• PubChem ID: 165790582
• Update Time: 2025-08-02

3-amino-2-(2-fluoro-5-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-fluoro-5-nitrophenyl)propanoic acid
• 2228612-14-2
• EN300-1778766

• Inchi： 1S/C9H9FN2O4/c10-8-2-1-5(12(15)16)3-6(8)7(4-11)9(13)14/h1-3,7H,4,11H2,(H,13,14)
• InChI Key： FCHAGOXUPGZOHY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C(=O)O)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.05463493g/mol
• Monoisotopic Mass: 228.05463493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 109Ų

Additional information on 3-amino-2-(2-fluoro-5-nitrophenyl)propanoic acid

Comprehensive Overview of 3-amino-2-(2-fluoro-5-nitrophenyl)propanoic acid (CAS No. 2228612-14-2)

3-amino-2-(2-fluoro-5-nitrophenyl)propanoic acid (CAS No. 2228612-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluoro-nitrophenyl and propanoic acid moieties, serves as a critical intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and reactivity. The presence of both amino and nitro functional groups makes it a valuable building block for designing molecules with targeted biological activities.

In recent years, the demand for 3-amino-2-(2-fluoro-5-nitrophenyl)propanoic acid has surged, driven by its relevance in developing small-molecule inhibitors and peptide mimetics. Its CAS No. 2228612-14-2 is frequently searched in academic and industrial databases, reflecting its growing importance. The compound's fluoro substitution enhances its metabolic stability, a feature highly sought after in medicinal chemistry. Additionally, the nitrophenyl group contributes to its electron-withdrawing properties, facilitating further chemical modifications.

The synthesis of 3-amino-2-(2-fluoro-5-nitrophenyl)propanoic acid involves multi-step organic reactions, often starting from commercially available precursors. Optimizing its yield and purity is a key focus for researchers, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Its molecular weight and solubility profiles are also critical parameters for formulation scientists.

One of the hottest topics surrounding CAS No. 2228612-14-2 is its potential role in targeted cancer therapies. The compound's ability to interact with specific enzymes or receptors makes it a candidate for precision medicine. For instance, its derivatives are being explored as kinase inhibitors, which are pivotal in regulating cell proliferation. This aligns with the current trend of personalized healthcare, where patients receive treatments tailored to their genetic makeup.

Another area of interest is the compound's application in neuroscience research. The amino acid backbone of 3-amino-2-(2-fluoro-5-nitrophenyl)propanoic acid resembles neurotransmitters, making it a potential tool for studying neurological disorders. Researchers are investigating its effects on ion channels and G-protein-coupled receptors, which are implicated in conditions like epilepsy and Parkinson's disease. Such studies are often highlighted in high-impact journals, further boosting the compound's visibility.

From an industrial perspective, scalability is a major consideration for CAS No. 2228612-14-2. Manufacturers are investing in green chemistry approaches to minimize waste and reduce environmental impact. Techniques like flow chemistry and catalytic hydrogenation are being explored to enhance the sustainability of its production. These efforts resonate with the global push toward eco-friendly pharmaceuticals, a topic frequently searched by environmentally conscious consumers.

In summary, 3-amino-2-(2-fluoro-5-nitrophenyl)propanoic acid (CAS No. 2228612-14-2) is a compound of immense scientific and commercial value. Its diverse applications in drug discovery, cancer research, and neuroscience underscore its versatility. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in cutting-edge research. For those seeking reliable information on its properties or suppliers, verifying CAS No. 2228612-14-2 in reputable databases is highly recommended.